Cas no 122114-99-2 (7-Hydroxy-7-phenylheptanoic acid)

• Product Name: 7-Hydroxy-7-phenylheptanoic acid
• CAS No: 122114-99-2
• MF: C₁₃H₁₈O₃
• MW: 222.280224323273
• CID: 1032251
• PubChem ID: 15616459
• Update Time: 2025-04-20

7-Hydroxy-7-phenylheptanoic acid Chemical and Physical Properties

Names and Identifiers

• 7-Hydroxy-7-phenylheptanoic acid
• AE-hydroxy-
• AGN-PC-00PYJW
• BEN102
• Benzeneheptanoic acid,
• Benzeneheptanoic acid, z-hydroxy-
• LS11351
• MolPort-005-938-596
• SureCN6907995
• 7-hydroxy-7-phenylheptanoic acid(Seratrodast inteMediate)
• AKOS015965268
• DB-333761
• 7-Hydroxy-7-phenylheptanoicacid
• 122114-99-2
• SCHEMBL6907995
• DTXSID10575774
• AC-20365

• Inchi： 1S/C13H18O3/c14-12(11-7-3-1-4-8-11)9-5-2-6-10-13(15)16/h1,3-4,7-8,12,14H,2,5-6,9-10H2,(H,15,16)
• InChI Key： GIPXRSLMPOWIDN-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1)CCCCCC(=O)O

Computed Properties

• Exact Mass: 222.125594432g/mol
• Monoisotopic Mass: 222.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.53000
• LogP: 2.75510